2-(4-bromophenyl)-3-[5-(4-methoxy-2-nitrophenyl)-2-furyl]acrylonitrile

• IUPAC Name: (E)-2-(4-bromophenyl)-3-[5-(4-methoxy-2-nitrophenyl)furan-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C20H13BrN2O4/c1-26-16-6-8-18(19(11-16)23(24)25)20-9-7-17(27-20)10-14(12-22)13-2-4-15(21)5-3-13/h2-11H,1H3/b14-10-
• InChI Key: YCBPAXKJSPCDBO-UVTDQMKNSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC=C(O2)C=C(C#N)C3=CC=C(C=C3)Br)[N+](=O)[O-]
• Isomeric SMILES: COC1=CC(=C(C=C1)C2=CC=C(O2)/C=C(/C#N)\C3=CC=C(C=C3)Br)[N+](=O)[O-]
• Molecular Formula: C20H13BrN2O4
• Molecular Weight: 425.2 g/mol

Description

2-(4-bromophenyl)-3-[5-(4-methoxy-2-nitrophenyl)-2-furyl]acrylonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as BFA, and it is a member of the acrylonitrile family. BFA is a yellow crystalline powder that is soluble in organic solvents such as dimethyl sulfoxide, acetone, and ethanol.

Mechanism of Action

The mechanism of action of BFA involves its interaction with the microtubule network in cells. BFA binds to the beta-tubulin subunit of microtubules, causing their depolymerization. This leads to the disruption of the microtubule network, which is essential for the proper functioning of cells.
Biochemical and Physiological Effects:
BFA has been shown to have various biochemical and physiological effects on cells. It has been shown to induce apoptosis in cancer cells by activating the caspase pathway. BFA has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest in the G2/M phase. Additionally, BFA has been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

BFA has several advantages for lab experiments. It is a stable compound that can be easily synthesized in the lab. BFA is also soluble in organic solvents, making it easy to dissolve in various experimental solutions. However, BFA has some limitations for lab experiments. It is a toxic compound that requires careful handling. Additionally, BFA has a short half-life, making it difficult to study its long-term effects.

Future Directions

There are several future directions for the study of BFA. One potential direction is the development of BFA-based drugs for the treatment of cancer. Another potential direction is the study of BFA's effects on other cellular processes, such as cell migration and invasion. Additionally, the development of new synthesis methods for BFA may lead to the discovery of new analogs with improved properties.

Synthesis Methods

The synthesis of BFA involves the reaction of 4-bromobenzaldehyde and 5-(4-methoxy-2-nitrophenyl)-2-furoic acid with acetonitrile in the presence of a base. The reaction proceeds through a Knoevenagel condensation reaction, resulting in the formation of BFA.

Scientific Research Applications

BFA has been extensively studied for its potential applications in various fields of science. One of the most significant applications of BFA is in the field of cancer research. BFA has been shown to exhibit anti-cancer properties by inducing apoptosis in cancer cells. It has also been shown to inhibit the growth of cancer cells by disrupting the microtubule network.